Cas no 1629051-80-4 ((R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic acid)

• Product Name: (R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic acid
• CAS No: 1629051-80-4
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• MDL: MFCD08275893
• CID: 4673603
• PubChem ID: 59270213
• Update Time: 2025-06-08

(R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Fmoc-amino)heptanoic acid
• Fmoc-D-2Ahp-OH
• (R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic acid
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}heptanoic acid
• (R)-2-(Fmoc-amino)heptanoicacid
• Fmoc-D-Ahp(2)-OH
• CS-0169357
• AS-84431
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)heptanoic acid
• MFCD08275893
• Fmoc-R-2-aminoheptanoic acid
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoic acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)heptanoic acid
• 1629051-80-4
• E82124
• EN300-6968670

• MDL： MFCD08275893
• Inchi： 1S/C22H25NO4/c1-2-3-4-13-20(21(24)25)23-22(26)27-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20H,2-4,13-14H2,1H3,(H,23,26)(H,24,25)/t20-/m1/s1
• InChI Key： DSEDZIUESKRBOW-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic acid

Introduction to (R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic Acid

The compound (R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic acid with CAS No 1629051-80-4 is a significant molecule in the field of organic chemistry and biochemistry. This compound is widely recognized for its role in peptide synthesis and as a protecting group in various chemical reactions. The fluorenylmethoxycarbonyl (Fmoc) group, a key feature of this molecule, has been extensively studied for its versatility and stability in peptide coupling reactions.

Recent advancements in peptide chemistry have highlighted the importance of Fmoc-based protecting groups in solid-phase synthesis. The Fmoc group is particularly favored due to its ease of removal under mild basic conditions, making it ideal for sequential peptide synthesis. The heptanoic acid backbone of this compound provides additional flexibility, enabling its use in the construction of complex peptide sequences with high precision.

One of the most notable applications of (R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic acid is in the synthesis of cyclic peptides and macrocycles. Researchers have demonstrated that the use of this compound can significantly enhance the efficiency of cyclization reactions, leading to higher yields and improved purity of the final product. This has been particularly beneficial in the development of novel antibiotics and anticancer agents.

In addition to its role in peptide synthesis, this compound has also found applications in drug delivery systems. The Fmoc group can be utilized as a pH-sensitive protecting group, enabling controlled release of bioactive molecules in specific physiological environments. Recent studies have explored the use of this compound in the design of targeted drug delivery systems, where precise control over drug release is critical for therapeutic efficacy.

The stereochemistry at the second carbon atom, denoted by the (R) configuration, plays a crucial role in determining the biological activity of this compound. Studies have shown that the (R)-enantiomer exhibits superior binding affinity to certain receptors compared to its (S)-counterpart, making it a valuable tool in enantioselective synthesis.

From a synthetic standpoint, the preparation of (R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic acid involves a multi-step process that includes alkylation, oxidation, and stereochemical resolution. The use of chiral resolving agents has been instrumental in achieving high enantiomeric excess during the synthesis process.

Recent research has also focused on optimizing the synthetic routes for this compound to improve scalability and reduce production costs. Innovations such as catalytic asymmetric hydrogenation and enzymatic resolution have shown promise in achieving these goals while maintaining high product quality.

In conclusion, (R)-2-[[(9H-Fluoren-9-yl)methoxycarbonyl]amino]heptanoic acid remains a cornerstone in modern organic synthesis due to its unique properties and wide-ranging applications. Its continued use in cutting-edge research underscores its importance as a versatile building block in chemical biology and pharmaceutical development.